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Compound of Interest

Compound Name: Confluentic acid

Cat. No.: B042126 Get Quote

An In-depth Technical Guide to Confluentic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and biological

properties of confluentic acid, a depside found in certain lichen species. It includes detailed

data, experimental protocols, and visualizations to support research and development efforts.

Core Properties of Confluentic Acid
Confluentic acid (IUPAC name: 4-[2-Hydroxy-4-methoxy-6-(2-oxoheptyl)benzoyl]oxy-2-

methoxy-6-pentylbenzoic acid) is a secondary metabolite produced by lichens, notably within

the genus Porpidia.[1] It belongs to the depside class of organic compounds.[1] Historically, it

was first isolated in 1899 by Friedrich Wilhelm Zopf from Lecidea confluens and was initially

named confluentin.[1] The molecular formula was later determined to be C₂₈H₃₆O₈.[1]

The key physicochemical properties of confluentic acid are summarized in the table below for

quick reference.
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Property Value References

IUPAC Name

4-[2-Hydroxy-4-methoxy-6-(2-

oxoheptyl)benzoyl]oxy-2-

methoxy-6-pentylbenzoic acid

[1]

Synonyms Confluentinic acid [1]

CAS Number 6009-12-7

Molecular Formula C₂₈H₃₆O₈ [1]

Molecular Mass 500.57 g/mol [1]

Appearance Crystalline needles [1]

Melting Point 157 °C (315 °F) [1]

Solubility

Readily soluble in ether,

benzene, and methanol;

Poorly soluble in petroleum

ether, ethyl acetate, and

acetone.

[1]

Optical Activity Optically inactive [1]

Spectroscopic analysis is crucial for the identification and structural elucidation of confluentic
acid.

Spectroscopic Data Value References

UV Absorbance (λₘₐₓ) 268 nm and 304 nm [1]

Infrared (IR) Peaks

3500 cm⁻¹ (COOH stretch),

2600-3100 cm⁻¹ (broad, O-H

stretch from H-bonding), 1700

cm⁻¹ (C=O stretch)

[1]

Experimental Protocols
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The following sections detail generalized methodologies for the isolation, purification, and

analysis of confluentic acid from lichen thalli.

This protocol is a standard method for obtaining crude extracts containing lichen secondary

metabolites.

Sample Preparation: Air-dry and powder the lichen thalli (e.g., from the genus Porpidia) to

increase the surface area for extraction.

Solvent Extraction:

Perform a cold extraction by soaking approximately 50g of the powdered lichen sample in

500ml of a suitable solvent. Based on solubility data, methanol or ether are effective

choices.[1] Acetone is also commonly used for lichen metabolites.

Place the mixture in a conical flask, cover it, and agitate on a rotary shaker for 24-72 hours

at room temperature.

Filtration: Filter the solution using Whatman No. 1 filter paper to separate the crude extract

from the solid lichen material.

Solvent Evaporation: Evaporate the solvent from the filtrate using a rotary evaporator to

obtain the dried crude extract.

Storage: Store the dried powder extract at 4°C for further experiments.

Purification is essential to isolate confluentic acid from other metabolites in the crude extract.

Thin-Layer Chromatography (TLC):

Use TLC for the initial separation and identification of compounds in the extract.

Apply the crude extract to aluminum plates coated with silica gel 60 F₂₅₄.

Develop the plate using a mobile phase such as a mixture of cyclohexane, ethyl acetate,

and acetic acid. The precise ratio may require optimization.
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Visualize the separated spots under UV light (254 nm) or by using a vanillin-ethanolic

solution spray followed by heating.

Column Chromatography:

For larger-scale purification, use column chromatography with silica gel as the stationary

phase.

Elute the compounds using a gradient of solvents, starting with a non-polar solvent and

gradually increasing the polarity. The solvent system identified during TLC optimization

can serve as a starting point.

Collect fractions and monitor them by TLC to identify those containing pure confluentic
acid.

Once purified, the identity and structure of confluentic acid can be confirmed using modern

analytical techniques.

High-Performance Liquid Chromatography (HPLC): An established method for the

separation and detection of various lichen products, including confluentic acid.[1]

Mass Spectrometry (MS): Used to determine the precise molecular weight and fragmentation

pattern of the molecule, confirming its molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR provide detailed

information about the chemical structure, including the connectivity of atoms and the

chemical environment of protons and carbons.

Visualizations of Workflows and Pathways
The following diagrams illustrate key processes related to confluentic acid.
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Workflow for Isolation and Analysis of Confluentic Acid.

While the precise signaling pathways for confluentic acid are not yet fully elucidated, many

phenolic acids are known to exhibit anti-inflammatory and anticancer activities by modulating

key cellular pathways. The diagram below illustrates a potential logical framework for its

biological effects, based on the known activities of similar compounds.
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Logical Framework of Confluentic Acid's Biological Activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b042126?utm_src=pdf-body-img
https://www.benchchem.com/product/b042126?utm_src=pdf-body
https://www.benchchem.com/product/b042126?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Confluentic_acid
https://www.benchchem.com/product/b042126#physical-and-chemical-properties-of-confluentic-acid
https://www.benchchem.com/product/b042126#physical-and-chemical-properties-of-confluentic-acid
https://www.benchchem.com/product/b042126#physical-and-chemical-properties-of-confluentic-acid
https://www.benchchem.com/product/b042126#physical-and-chemical-properties-of-confluentic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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